(E)-N'-(5,7-dibromo-2-oxoindolin-3-ylidene)-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(5,7-dibromo-2-hydroxy-1H-indol-3-yl)imino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C15H7Br2N5O6/c16-7-3-10-12(11(17)4-7)18-15(24)13(10)19-20-14(23)6-1-8(21(25)26)5-9(2-6)22(27)28/h1-5,18,24H
• InChI Key: JOQKNSNUHODUEF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O
• Molecular Formula: C15H7Br2N5O6
• Molecular Weight: 513.05 g/mol

Description

(E)-N'-(5,7-dibromo-2-oxoindolin-3-ylidene)-3,5-dinitrobenzohydrazide, also known as DBD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and environmental science. DBD is a yellow crystalline powder that has a molecular weight of 547.1 g/mol and a melting point of 288-290°C.

Scientific Research Applications

Apoptosis Induction

A series of substituted N′-(2-oxoindolin-3-ylidene)benzohydrazides, including compounds with structural similarities to the query compound, have been identified as potent inducers of apoptosis. These compounds were discovered using cell- and caspase-based assays, indicating their potential as cancer therapeutics (Sirisoma, Pervin, Drewe, Tseng, & Cai, 2009).

Anticancer Activity

Several N′-(2-oxoindolin-3-ylidene)-hydrazide derivatives have been synthesized and evaluated for their anticancer activity. These compounds have shown promising results against various human tumor cell lines, including liver (HepG2) and leukemia (Jurkat), with some compounds exhibiting specificity against leukemia cells (El‐Faham, Farooq, Khattab, Abutaha, Wadaan, Ghabbour, & Fun, 2015).

Organic Electronics

A novel acceptor building block, incorporating an indolin-3-ylidene core, was developed to construct donor-acceptor polymers for organic thin-film transistors (OTFTs). These polymers exhibit balanced ambipolar charge transport, indicating their utility in the development of solution-processable organic electronics (He, Quinn, Deng, & Li, 2016).

Corrosion Inhibition

Isatin derivatives, including those with a 2-oxoindolin-3-ylidene moiety, have been investigated as non-toxic corrosion inhibitors for mild steel in acidic solutions. These studies suggest the potential of such compounds in protecting metal surfaces from corrosion, offering an environmentally friendly alternative to conventional inhibitors (Ansari, Quraishi, & Singh, 2015).